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Compound of Interest

Compound Name: Picogreen

Cat. No.: B1258679

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with potentially hazardous reagents. This document
provides immediate, essential safety and logistical information for handling PicoGreen, a
widely used, highly sensitive fluorescent nucleic acid stain for quantitating double-stranded
DNA (dsDNA). Adherence to these protocols will help safeguard personnel and maintain a
secure research environment.

PicoGreen is considered a potential mutagen due to its ability to bind to nucleic acids.
Furthermore, it is supplied in dimethyl sulfoxide (DMSOQO), a solvent known to facilitate the entry
of organic molecules into tissues.[1] Therefore, meticulous handling and the use of appropriate
personal protective equipment (PPE) are critical.

Personal Protective Equipment (PPE) and Handling
Summary

Proper PPE is the first line of defense against accidental exposure. The following table
summarizes the recommended equipment and key handling precautions.
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PPE |/ Handling Aspect

Specification

Rationale

Nitrile gloves are required. Do
not use latex gloves.[1] For

handling the concentrated

Nitrile provides adequate
chemical resistance to DMSO.

[1] Double gloving offers an

Gloves ) additional layer of protection
DMSO stock solution, double )
o against a solvent that can
gloving is strongly
carry substances through the
recommended. _
skin.
) Protects skin and personal
A standard laboratory coat is )
Lab Coat clothing from splashes and

mandatory.

spills.

Eye Protection

Safety glasses or goggles are

required.

Shields eyes from accidental

splashes of the reagent.

Ventilation

Work in a well-ventilated area.
A chemical fume hood may be

used for preparing solutions.

Minimizes inhalation exposure
to any potential aerosols or

vapors.

Hand Washing

Wash hands thoroughly after
handling PicoGreen.[1]

Removes any potential

residual contamination.

Safe Handling Workflow

Following a structured workflow minimizes the risk of exposure and contamination. The

diagram below outlines the key steps for the safe handling of PicoGreen, from preparation to

disposal.
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Add Working Solution to Samples

;

Incubate for 2-5 Minutes
at Room Temperature, Protected from Light

;
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Safe Handling Workflow for PicoGreen
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Experimental Protocols

Preparation of PicoGreen Working Solution:

» Before opening the vial, allow the concentrated PicoGreen DMSO stock solution to
equilibrate to room temperature.

 In a plastic container, prepare the working solution by making a 200-fold dilution of the
concentrated stock solution in TE buffer (10 mM Tris-HCI, 1 mM EDTA, pH 7.5). For
example, add 50 pL of the PicoGreen stock solution to 9.95 mL of TE buffer. It is
recommended to use plastic containers as the reagent may adsorb to glass surfaces.

» Protect the working solution from light by covering the container with foil or placing it in the
dark. This solution should be used within a few hours of preparation for best results.

Disposal of PicoGreen Waste:

Solutions containing PicoGreen should be treated with activated charcoal before disposal. The
contaminated charcoal should then be incinerated to destroy the dye. All disposal must be
carried out in accordance with local regulations.

Emergency Response Plan

In the event of a spill or personnel exposure, a swift and appropriate response is crucial. The
following diagram outlines the step-by-step emergency procedures.
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Skin Contact: Eye Contact: Ingestion: Inhalation:
Alert Others in the Area Immediately wash with soap and Rinse thoroughly with plenty of water Rinse mouth with water. S
N . 5 4 pvs Move to fresh air.
plenty of water. Remove contaminated clothing. for at least 15 minutes. Do not induce vomiting.
Evacuate_ the Immediate Area Seek Medical Attention
if Necessary
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Emergency Response for PicoGreen Spill or Exposure

By implementing these safety protocols, laboratories can effectively manage the risks
associated with handling PicoGreen, ensuring the well-being of their personnel while
advancing their research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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